Cas no 4435-57-8 (2-Butanol, 1-[bis(2-hydroxyethyl)amino]-)

• Product Name: 2-Butanol, 1-[bis(2-hydroxyethyl)amino]-
• CAS No: 4435-57-8
• MF: C₈H₁₉NO₃
• MW: 177.241362810135
• CID: 1516286
• PubChem ID: 54473823
• Update Time: 2025-04-21

2-Butanol, 1-[bis(2-hydroxyethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1-[bis(2-hydroxyethyl)amino]-
• 1-[bis(2-hydroxyethyl)amino]butan-2-ol
• 4435-57-8
• AKOS010485225
• SCHEMBL7527080
• DTXSID50711593

• Inchi： 1S/C8H19NO3/c1-2-8(12)7-9(3-5-10)4-6-11/h8,10-12H,2-7H2,1H3
• InChI Key： XKDVKNSEIYCSAL-UHFFFAOYSA-N
• SMILES： OC(CC)CN(CCO)CCO

Computed Properties

• Exact Mass: 177.13657
• Monoisotopic Mass: 177.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• PSA: 63.93